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CAS No.: 21937-95-1
Cat. No.: B12678249
Get Quote
. J

Welcome to the technical support guide for N-Dodecylglycine hydrochloride, a versatile
zwitterionic surfactant. This document is designed for researchers, scientists, and drug
development professionals to provide in-depth insights and practical troubleshooting advice for
its effective use. The performance of N-Dodecylglycine is intrinsically linked to the pH of your
experimental system. Understanding and controlling this parameter is paramount to achieving
reproducible and optimal results.

Fundamental Science: The Zwitterionic Nature of N-
Dodecylglycine

N-Dodecylglycine, also known as Lauryl Betaine or N,N-Dimethyl-N-dodecylglycine betaine, is
an amphoteric surfactant.[1][2] Its molecular structure contains both a permanently positive
guaternary ammonium headgroup and a pH-titratable negative carboxylate group.[1][2] This
dual-charge nature defines it as a zwitterion, and its net charge is critically dependent on the
solution's pH.

The key to controlling its behavior lies in understanding the pKa of the carboxylic acid group.
While the quaternary ammonium group remains positively charged across the entire practical
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pH range, the carboxylate group can be protonated or deprotonated.

e At Low pH (pH < pKa): The carboxylate group is protonated (-COOH), neutralizing its
negative charge. The molecule, therefore, carries a net positive charge due to the quaternary
ammonium group. In this state, it behaves as a cationic surfactant.

e At High pH (pH > pKa): The carboxylate group is deprotonated (-COO~), carrying a negative
charge. This balances the permanent positive charge of the quaternary ammonium group,
resulting in a molecule with a net charge of zero. This is its zwitterionic state.[2]

Unlike simple amino acids, the isoelectric point (pl) of lauryl betaine, where the molecule is
predominantly in its net-neutral zwitterionic state, is broad and extends across the neutral and
alkaline pH range.[1]

Diagram: pH-Dependent States of N-Dodecylglycine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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